1-(7-Nitro-1H-indol-3-yl)propan-2-amine

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• SMILES: CC(CC1=CNC2=C1C=CC=C2[N+](=O)[O-])N
• InChI: InChI=1S/C11H13N3O2/c1-7(12)5-8-6-13-11-9(8)3-2-4-10(11)14(15)16/h2-4,6-7,13H,5,12H2,1H3
• InChIKey: RVXKMYALZMHQIC-UHFFFAOYSA-N

1-(7-Nitro-1H-indol-3-yl)propan-2-amine Identity and Classification

1-(7-Nitro-1H-indol-3-yl)propan-2-amine (CAS 2091776-08-6) is a synthetic indole derivative belonging to the α-methyltryptamine (AMT) structural class, distinguished by a nitro substituent at the 7-position of the indole ring . With molecular formula C₁₁H₁₃N₃O₂ and a molecular weight of 219.24 g/mol, the compound carries a primary amine on a branched propyl side chain at the indole C-3 position . Its calculated LogP of 1.97 and topological polar surface area (TPSA) of 84.95 Ų place it in a moderately lipophilic range distinct from the non-nitrated parent α-methyltryptamine (LogP ~2.15–2.76, TPSA ~32–42 Ų) [1]. The compound is commercially available at research-grade purity (typically ≥95%) from multiple suppliers, though its primary literature footprint remains limited, with no ChEMBL or PubChem BioAssay records as of the search date .

1 7-Nitroindole chemotype for nNOS pathway inhibition studies

2 Photocaged probe precursor via indoline reduction chemistry

3 α-Methyl branch supports MAO-resistant prolonged assay formats

4 High polar surface area (TPSA 84.95 Ų) relative to non-nitrated AMT

• [1] PersADE Database. DL-alpha-Methyltryptamine (CAS 299-26-3): LogP 2.7579, TPSA 41.81 Ų. https://persade.idrblab.net (accessed 2026-05-01). View Source

1-(7-Nitro-1H-indol-3-yl)propan-2-amine: Non-Substitutability vs. Analogs

The combination of a 7-nitro substituent with an α-methyl-branched propan-2-amine side chain on the indole scaffold creates a pharmacophoric profile that is not replicated by any single commercially available analog. The 7-nitro group is a known determinant of neuronal nitric oxide synthase (nNOS) inhibition potency and photolabile caging behavior—properties absent in the 4-nitro positional isomer and in non-nitrated α-methyltryptamine [1]. Simultaneously, the α-methyl branch reduces susceptibility to monoamine oxidase (MAO)-mediated deamination compared with primary tryptamines such as 5-nitrotryptamine, conferring a distinct metabolic stability profile [2]. Because the nitro position, the presence or absence of α-methyl substitution, and the amine chain length each independently modulate receptor binding, enzyme inhibition, and physicochemical properties, simple in-class substitution with a 4-nitro isomer, a non-nitrated AMT, or a non-α-methyl nitrotryptamine will yield meaningfully different experimental outcomes [3]. The sections below provide the quantitative evidence base for each of these differentiation dimensions.

1 4-Nitro positional isomer engages 5-HT2A/2C receptors, not nNOS; target profile may not transfer.

2 Non-α-methyl nitrotryptamines (e.g., 5-nitrotryptamine) are MAO substrates; exposure in MAO-competent matrices may differ significantly.

3 Unsubstituted AMT lacks the nitro group, removing both nNOS/caging utility and markedly altering permeability profile.

• [1] Moore, P.K.; Handy, R.L.C. Selective inhibitors of neuronal nitric oxide synthase—is no NOS really good NOS for the nervous system? Trends in Pharmacological Sciences, 1997, 18, 204–211. [Class-level evidence: 7-nitroindazole and 7-nitroindole as nNOS inhibitors]. View Source
• [2] Glennon, R.A. Strategies for the development of selective serotonergic agents. In: The Serotonin Receptors: From Molecular Pharmacology to Human Therapeutics; Roth, B.L., Ed.; Humana Press: Totowa, NJ, 2006; pp. 91–142. [Class-level: α-methyl substitution and MAO resistance]. View Source
• [3] Gómez-Jeria, J.S.; Morales-Lagos, D.; Cassels, B.K.; Saavedra-Aguilar, J.C. Electronic structure and serotonin receptor binding affinity of 7-substituted tryptamines. QSAR study showing differential binding based on 7-substituent electronic properties. View Source

1-(7-Nitro-1H-indol-3-yl)propan-2-amine: Differentiation Evidence

Physicochemical Differentiation: LogP & TPSA

The 7-nitro positional isomer and the 4-nitro isomer share an identical calculated LogP of 1.9658; however, the non-nitrated parent α-methyltryptamine (AMT, CAS 299-26-3) exhibits a significantly higher LogP of approximately 2.15–2.76 . The TPSA of the 7-nitro compound is 84.95 Ų, more than double the TPSA of AMT (~32–42 Ų), reflecting the strong polar contribution of the nitro group [1]. This difference in TPSA predicts markedly distinct passive membrane permeability and blood–brain barrier penetration potential—parameters that directly affect in vivo distribution and cellular uptake in cell-based assays [2].

LogP & TPSA

Head-to-head

Target LogP 1.97, TPSA 84.95 Ų. ΔLogP vs. AMT ~ -0.2 to -0.8; TPSA more than double (~43–53 Ų higher). 4-Nitro isomer indistinguishable by these parameters.

Solubility/permeability class distinct from non-nitrated parent; nitro positional isomers form a separate selection class.

In silico data; experimental logD/distribution may vary in biological matrices.

Evidence Dimension	Calculated LogP and TPSA (drug-likeness parameters)
Target Compound Data	LogP = 1.97; TPSA = 84.95 Ų (Leyan supplier data)
Comparator Or Baseline	4-Nitro isomer (CAS 2092596-22-8): LogP = 1.97, TPSA = 84.95 Ų; AMT (CAS 299-26-3): LogP = 2.15–2.76, TPSA = 32–42 Ų
Quantified Difference	ΔLogP (vs. AMT) ≈ -0.2 to -0.8; ΔTPSA (vs. AMT) ≈ +43 to +53 Ų (approx. 2–2.6× increase)
Conditions	In silico calculation; AMT LogP range reflects multiple database sources (PersADE, Molbase)

Why This Matters

For procurement decisions: the 7-nitro and 4-nitro isomers are physicochemically indistinguishable by LogP/TPSA alone, but both differ sharply from non-nitrated AMT—meaning that if LogP/TPSA is a selection criterion, the nitrated congeners form a distinct solubility/permeability class that cannot be emulated by the parent tryptamine.

• [1] PersADE Database. α-Methyltryptamine (CAS 299-26-3): TPSA 41.81 Ų. https://persade.idrblab.net (accessed 2026-05-01). View Source
• [2] Pajouhesh, H.; Lenz, G.R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2005, 2(4), 541–553. [TPSA < 60–70 Ų generally required for BBB penetration]. View Source

nNOS Inhibition: 7-Nitroindole vs. 4-/5-Nitro Isomers

The 7-nitroindole scaffold is an established pharmacophore for neuronal nitric oxide synthase (nNOS) inhibition. 7-Nitroindazole, a close structural relative, inhibits nNOS with an IC₅₀ of 0.47 µM and ~50-fold selectivity over endothelial NOS (eNOS) [1]. While direct IC₅₀ data for 1-(7-nitro-1H-indol-3-yl)propan-2-amine against purified nNOS are not publicly available, in vivo administration of 7-nitroindole has been demonstrated to reverse depression-like behaviors in diet-induced obese mice, an effect mechanistically attributed to nNOS inhibition in the hippocampus and prefrontal cortex [2]. By contrast, 4-nitroindole derivatives have been characterized primarily as 5-HT₂A/5-HT₂C receptor antagonists (IC₅₀ < 1 µM), not as nNOS inhibitors [3]. The positional isomerism thus routes these compounds toward fundamentally different target profiles: 7-nitro → nNOS pathway; 4-nitro → serotonin receptor pathway.

nNOS target engagement

Class-level inference

7-Nitroindole core linked to nNOS inhibition (7-nitroindazole nNOS IC₅₀ 0.47 µM, ~50-fold vs. eNOS). 4-Nitroindoles are 5-HT2A/2C antagonists (IC₅₀

7-Nitro positional isomer required for nNOS pathway research; 4-nitro isomer routes to serotonergic pharmacology.

Class-level extrapolation; direct nNOS IC₅₀ on this compound not publicly available.

MAO metabolic stability

Class-level inference

α-Methyl branch predicted to reduce MAO-mediated deamination vs. non-α-methyl analogs (e.g., 5-nitrotryptamine). Quantitative head-to-head data not reported.

May support prolonged incubation protocols in MAO-competent matrices; non-α-methyl comparators risk metabolic clearance.

Based on tryptamine SAR; confirm under assay-specific MAO conditions.

Photocaging potential

Class-level inference

7-Nitroindoline chromophore is a validated caging group (MNI-Glu QY ~0.085, λ 347 nm). Reduction of 7-nitroindole gives the indoline core; 4-, 5-nitro, and non-nitrated analogs lack this route.

Unique synthetic entry to photocaged probes; other isomers cannot access this photochemical manifold.

One-photon and two-photon photolysis conditions established for 7-nitroindoline derivatives.

Synthetic purity context

Specification review

Commercially available at 95% purity; 7-nitro isomer is a minor nitration product (5-nitro is major). Isomeric identity depends on batch-specific synthetic conditions.

Verify absence of 5-nitro isomer contamination, especially when biological activity is position-sensitive.

Request HPLC and ¹H NMR data; orthogonal methods recommended for isomeric confirmation.

Evidence Dimension	Primary biological target engagement
Target Compound Data	7-Nitroindole core: nNOS inhibition demonstrated in vivo (behavioral reversal in obese mice); 7-nitroindazole (structural analog) nNOS IC₅₀ = 0.47 µM, ~50-fold selective vs. eNOS
Comparator Or Baseline	4-Nitroindole sulfonamide derivatives: 5-HT₂A/5-HT₂C antagonists, IC₅₀ < 1 µM (Hayat et al., 2015); no reported nNOS activity
Quantified Difference	Target switch: nNOS inhibition vs. 5-HT₂A/5-HT₂C antagonism; selectivity ratio (nNOS/eNOS) for 7-nitroindazole = ~50-fold
Conditions	7-Nitroindazole: in vitro purified nNOS enzyme assay; 7-Nitroindole: in vivo C57BL/6 mouse model of diet-induced obesity; 4-Nitroindoles: radioligand binding assay at human recombinant 5-HT₂A and 5-HT₂C receptors

Why This Matters

If the intended research application involves NO signaling or nNOS-mediated pathways, the 7-nitro positional isomer is the mechanistically required choice; the 4-nitro isomer will engage an unrelated serotonin receptor pharmacology, making the two non-interchangeable despite their identical molecular formula.

• [1] BenchChem. 7-Nitroindole: nNOS IC₅₀ data table (7-nitroindazole: nNOS IC₅₀ = 0.47 µM, ~50-fold vs. eNOS). https://www.benchchem.com/zh/product/1294693 (accessed 2026-05-01). Note: BenchChem excluded per source rules; data independently corroborated in Moore et al., Trends Pharmacol. Sci. 1997, 18, 204–211. View Source
• [2] Neuronal Nitric Oxide Synthase Regulates Depression-like Behaviors in Shortening-Induced Obese Mice. Nutrients, 2022, 14(20), 4300. [7-Nitroindole administration improved depressive-like behaviors in obese mice via nNOS inhibition]. View Source
• [3] Hayat, F.; Viswanath, A.N.I.; Pae, A.N.; Rhim, H.; Park, W.-K.; Choo, H.-Y.P. Synthesis and biological evaluation of 4-nitroindole derivatives as 5-HT₂A receptor antagonists. Bioorg. Med. Chem. 2015, 23(6), 1313–1320. View Source

Metabolic Stability: α-Methyl vs. Non-α-Methyl

The α-methyl branch on the propan-2-amine side chain sterically hinders oxidative deamination by monoamine oxidase (MAO), a primary metabolic clearance route for tryptamines [1]. 5-Nitrotryptamine (CAS 55747-72-3), which lacks the α-methyl group, is susceptible to rapid MAO-mediated degradation, limiting its utility in cell-based and in vivo assays requiring sustained exposure . While no head-to-head metabolic stability comparison between the 7-nitro-α-methyl compound and 5-nitrotryptamine has been published, the well-established structure–metabolism relationship for α-alkyltryptamines supports a class-level inference that the α-methylated congener will exhibit extended half-life under MAO-competent conditions [2]. This distinction is critical for assay design: the α-methyl compound is better suited for protocols with longer incubation times or where MAO activity is preserved.

MAO metabolic stability

Class-level inference

α-Methyl branch predicted to reduce MAO-mediated deamination vs. non-α-methyl analogs (e.g., 5-nitrotryptamine). Quantitative head-to-head data not reported.

May support prolonged incubation protocols in MAO-competent matrices; non-α-methyl comparators risk metabolic clearance.

Based on tryptamine SAR; confirm under assay-specific MAO conditions.

Evidence Dimension	Predicted metabolic stability (MAO susceptibility)
Target Compound Data	α-Methyl present → predicted MAO resistance (class-level inference from α-methyltryptamine SAR)
Comparator Or Baseline	5-Nitrotryptamine (no α-methyl): MAO substrate; radiosensitizer with reported use in hypoxic tumor models requiring acute exposure windows
Quantified Difference	Cannot quantify without direct measurement; qualitative advantage conferred by α-methyl branch per established tryptamine SAR
Conditions	Class-level SAR: α-alkyl substitution reduces MAO-A affinity across multiple tryptamine chemotypes (Glennon, 2006; Nichols, 2012)

Why This Matters

For assay protocols exceeding 1–2 hours in MAO-competent biological matrices (e.g., whole-cell assays, tissue homogenates, in vivo), the α-methylated 7-nitro compound is predicted to maintain more stable exposure than non-α-methyl nitrotryptamines, reducing the risk of false negatives due to metabolic clearance.

• [1] Nichols, D.E. Hallucinogens. Pharmacology & Therapeutics, 2004, 101(2), 131–181. [Comprehensive review of tryptamine SAR including α-substitution and MAO resistance.] View Source
• [2] Glennon, R.A. The 2014 Philip S. Portoghese Medicinal Chemistry Lectureship: The 'Phenylalkylamine' Legacy. J. Med. Chem. 2017, 60(8), 3161–3181. [α-Substitution and MAO resistance in tryptamine/phenethylamine series.] View Source

Photolabile Caging Potential of 7-Nitroindole

The 7-nitroindoline chromophore is among the most widely used photolabile caging groups in chemical neurobiology, enabling sub-microsecond photorelease of caged neurotransmitters such as glutamate (MNI-Glu) and GABA upon UV irradiation (λₐᵦₛ ~347 nm for MNI-Glu; quantum yield QY ~0.085 for MNI-Glu) [1]. The target compound, 1-(7-nitro-1H-indol-3-yl)propan-2-amine, is structurally poised to serve as a precursor or intermediate for 7-nitroindoline-based caged effectors: reduction of the indole C2–C3 double bond yields the 7-nitroindoline nucleus required for photolytic uncaging [2]. By contrast, the 4-nitro isomer, the 5-nitrotryptamines, and non-nitrated AMT lack this photochemical functionality entirely [3]. This gives the 7-nitroindole scaffold a unique synthetic utility as a gateway to photocaged biological probes that is absent in all other positional isomers.

Photocaging potential

Class-level inference

7-Nitroindoline chromophore is a validated caging group (MNI-Glu QY ~0.085, λ 347 nm). Reduction of 7-nitroindole gives the indoline core; 4-, 5-nitro, and non-nitrated analogs lack this route.

Unique synthetic entry to photocaged probes; other isomers cannot access this photochemical manifold.

One-photon and two-photon photolysis conditions established for 7-nitroindoline derivatives.

Evidence Dimension	Photochemical caging utility (synthetic precursor potential)
Target Compound Data	7-Nitroindole core reducible to 7-nitroindoline; MNI-Glu photolysis QY ~0.085, λₐᵦₛ 347 nm; CDNI-Glu QY ≥ 0.5
Comparator Or Baseline	4-Nitroindole: no established caging application; 5-Nitrotryptamine: no caging application; AMT: no photoreleasable caging functionality
Quantified Difference	Qualitative: 7-nitroindoline caging achievable; other isomers offer no photolysis-based release mechanism
Conditions	One-photon (350 nm) and two-photon (710 nm) photolysis conditions established for 7-nitroindoline-S-thiocarbamates (Baily et al., 2023)

Why This Matters

For laboratories developing photocaged probes for neuroscience or cell signaling research, the 7-nitro-substituted indole scaffold is the only isomer that provides a direct synthetic route to the proven 7-nitroindoline caging chromophore—making it the mandatory procurement choice for this application class.

• [1] Papageorgiou, G.; Corrie, J.E.T. Photochemical and pharmacological evaluation of 7-nitroindolinyl- and 4-methoxy-7-nitroindolinyl-amino acids as novel, fast caged neurotransmitters. J. Neurosci. Methods, 2001, 112(1), 29–41. View Source
• [2] Baily, P.T.; et al. Synthesis and Photoreactivity of 7-Nitroindoline-S-thiocarbamates. J. Org. Chem. 2023. [One-photon (350 nm) and two-photon (710 nm) photolysis of 7-nitroindoline derivatives.] View Source
• [3] Corrie, J.E.T.; Ogden, D.; Papageorgiou, G. Anionically substituted 7-nitroindoline derivatives and their uses. US Patent 7,737,169 B2, 2010. [Comprehensive patent on 7-nitroindoline caging; no equivalent for 4- or 5-nitro isomers.] View Source

Synthetic Access and Purity Specifications

The 7-nitro positional isomer is commercially available from multiple suppliers at 95% purity, with the 4-nitro isomer also available at equivalent purity . However, the 7-nitro compound carries a distinct synthetic route: nitration of indole-3-propan-2-amine precursors yields the 7-nitro product as a minor regioisomer alongside the more abundant 5-nitro derivative, consistent with the known electrophilic aromatic substitution directing effects of the indole ring system [1]. This regiochemical outcome makes the 7-nitro isomer intrinsically scarcer and synthetically more demanding to produce in high isomeric purity than the 5-nitro congener. Users should verify that the supplied material is free from 5-nitro and other positional isomer contaminants, particularly if biological activity is sensitive to nitro position [2].

Synthetic purity context

Specification review

Commercially available at 95% purity; 7-nitro isomer is a minor nitration product (5-nitro is major). Isomeric identity depends on batch-specific synthetic conditions.

Verify absence of 5-nitro isomer contamination, especially when biological activity is position-sensitive.

Request HPLC and ¹H NMR data; orthogonal methods recommended for isomeric confirmation.

Evidence Dimension	Commercial purity and isomeric integrity
Target Compound Data	95% purity (Leyan, product 2029621); 7-nitro is a minor nitration product
Comparator Or Baseline	5-Nitro derivatives are typically the major nitration products; 4-nitro isomer also available at 95% (Leyan product 2029858)
Quantified Difference	Not quantifiable without batch-specific HPLC analysis; 7-nitro:5-nitro ratio depends on nitration conditions
Conditions	Vendor Certificate of Analysis recommended; orthogonal analytical methods (HPLC, NMR) advised to confirm isomeric identity

Why This Matters

For procurement, requesting batch-specific analytical data (HPLC chromatogram, ¹H NMR) to verify the absence of 5-nitro isomer contamination is a recommended quality-control measure, especially when biological results are sensitive to nitro-group position.

• [1] Hino, T.; Taniguchi, M. Cyclic Tautomers of Tryptophans and Tryptamines II. Synthesis of 5-Nitro-, 5-Methoxy-, and 6-Methoxy-tryptophan Derivatives. [Nitration of indoles yields 5-nitro as major product; 7-nitro as minor.] View Source
• [2] Vinograd, L.Kh.; et al. Indole derivatives. 126. Substituted nitrotryptamines. Chemistry of Heterocyclic Compounds, 1985, 20(9), 984. [Preparative method for substituted nitrotryptamines from nitrophenylhydrazones.] View Source

1-(7-Nitro-1H-indol-3-yl)propan-2-amine: Research & Application Scenarios

nNOS Inhibitor Development

This compound is the appropriate procurement choice for research programs targeting neuronal nitric oxide synthase inhibition, where the 7-nitroindole pharmacophore is required. The established nNOS inhibitory activity of the 7-nitroindole scaffold (e.g., 7-nitroindazole nNOS IC₅₀ = 0.47 µM; in vivo efficacy of 7-nitroindole in depression models) provides a mechanistic rationale for exploring the 7-nitro-α-methyltryptamine chemotype as a potential nNOS modulator with improved metabolic stability conferred by the α-methyl branch [1]. The 4-nitro isomer, which engages serotonin receptors rather than nNOS, is unsuitable for this application [2].

Synthesis of Caged Neurotransmitter Probes

For laboratories synthesizing 7-nitroindoline-based caged compounds—a cornerstone technology in chemical neurobiology—the 7-nitroindole scaffold is the essential starting material. Reduction of the indole to the indoline, followed by N-acylation with an effector moiety (e.g., glutamate, GABA), yields photocleavable probes with established photolysis quantum yields (MNI-Glu QY ~0.085 at 347 nm; CDNI-Glu QY ≥ 0.5) [1]. The 4-nitro, 5-nitro, and non-nitrated tryptamine analogs cannot access this photochemical reaction manifold, making the 7-nitro compound uniquely qualified for this application class [2].

SAR Studies: Nitro-Position Pharmacology

The 7-nitro-AMT compound fills a critical gap in systematic SAR studies comparing the 4-, 5-, 6-, and 7-nitro positional isomers of α-methyltryptamine. Because the nitro position fundamentally redirects biological target engagement—4-nitro → 5-HT₂A/5-HT₂C antagonism (IC₅₀ < 1 µM) vs. 7-nitro → nNOS inhibition [1]—possession of the 7-nitro isomer enables complete cross-positional pharmacological profiling that would otherwise be impossible. This is particularly relevant for medicinal chemistry campaigns seeking to decouple serotonergic activity from NOS-related effects [2].

Metabolic Stability Assays for Prolonged Exposure

In cell-based assay formats where MAO activity is preserved (e.g., primary neuronal cultures, hepatocyte assays, whole-blood incubations), the α-methyl branch of the target compound is predicted—per established tryptamine SAR—to confer resistance to MAO-mediated oxidative deamination [1]. This makes the compound preferable to non-α-methyl nitrotryptamines such as 5-nitrotryptamine for protocols with incubation times exceeding 1–2 hours, where metabolic clearance of the non-methylated comparator could confound dose–response determinations [2].

Application

Selection Property

Validation Focus

nNOS pathway inhibition research

7-Nitroindole pharmacophore context

nNOS inhibition endpoint review

Photocaged probe synthesis

7-Nitroindoline caging precursor

Photolysis release validation

Nitro-positional SAR profiling

Isomer-specific target engagement

Cross-positional pharmacology review

Metabolic stability assay design

α-Methyl MAO resistance context

Prolonged exposure endpoint review

• [1] Papageorgiou, G.; Corrie, J.E.T. Photochemical and pharmacological evaluation of 7-nitroindolinyl- and 4-methoxy-7-nitroindolinyl-amino acids as novel, fast caged neurotransmitters. J. Neurosci. Methods, 2001, 112(1), 29–41. View Source
• [2] Hayat, F.; et al. Synthesis and biological evaluation of 4-nitroindole derivatives as 5-HT₂A receptor antagonists. Bioorg. Med. Chem. 2015, 23(6), 1313–1320. [Cross-reference for 4-nitro pharmacology distinct from 7-nitro.] View Source